Cas no 1246088-41-4 (5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid)

• Product Name: 5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid
• CAS No: 1246088-41-4
• MF: C₁₄H₉BrN₂O₄S
• MW: 381.201261281967
• MDL: MFCD17171347
• CID: 1071893
• PubChem ID: 50990520
• Update Time: 2025-05-21

5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine-2-carboxylic acid
• MFCD17171347
• 1246088-41-4
• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine-2-carboxylicacid
• DTXSID901155358
• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• AKOS015834549
• 1-(benzenesulfonyl)-5-bromopyrrolo[2,3-b]pyridine-2-carboxylic acid
• 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, AldrichCPR
• WZB08841
• 5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid

• MDL： MFCD17171347
• Inchi： 1S/C14H9BrN2O4S/c15-10-6-9-7-12(14(18)19)17(13(9)16-8-10)22(20,21)11-4-2-1-3-5-11/h1-8H,(H,18,19)
• InChI Key： PJYCZUYUVLBGRU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=C(C(=O)O)N2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 379.94700
• Monoisotopic Mass: 379.94664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 609.0±65.0 °C at 760 mmHg
• Flash Point: 322.1±34.3 °C
• PSA: 97.64000
• LogP: 3.81480
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid

5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid: A Comprehensive Overview

5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1246088-41-4) is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and versatile chemical properties. The molecule incorporates a bromine atom at the 5-position, a phenylsulfonyl group at the 1-position, and a carboxylic acid group at the 2-position, making it a multifunctional compound with diverse reactivity and biological activity.

The synthesis of 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid involves a series of intricate organic reactions. Researchers have employed various strategies, including Suzuki coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution, to construct the core pyrrolopyridine framework. The introduction of the phenylsulfonyl group enhances the molecule's stability and solubility, while the bromine atom at the 5-position serves as a reactive site for further functionalization. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

One of the most promising applications of 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid lies in its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits remarkable biological activity against various disease models, including cancer and neurodegenerative disorders. For instance, research published in *Nature Communications* demonstrated that this compound can inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). Its ability to modulate these enzymes makes it a valuable candidate for developing targeted therapies.

In addition to its therapeutic potential, 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has also found applications in materials science. The compound's unique electronic properties make it an ideal candidate for use in organic electronics. Recent studies have explored its role as a building block for constructing advanced materials such as conductive polymers and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes with other organic molecules has further expanded its utility in this field.

The structural versatility of 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid allows for extensive chemical modifications to tailor its properties for specific applications. For example, researchers have investigated the substitution of the phenylsulfonyl group with other electron-donating or electron-withdrawing groups to alter the compound's reactivity and selectivity. These modifications have led to the development of derivatives with enhanced pharmacokinetic profiles and improved bioavailability.

From an environmental perspective, 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has been studied for its biodegradability and ecological impact. Preliminary studies suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 5-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 1246088-41-4) is a multifaceted compound with immense potential across various scientific domains. Its unique structure enables diverse applications in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in advancing scientific innovation.